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Compound of Interest

Compound Name: Zoliprofen

Cat. No.: B1198652 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides essential information and step-by-step guidance for the safe disposal

of Zoliprofen, a non-steroidal anti-inflammatory agent.

Zoliprofen, identified with CAS number 56355-17-0, requires careful handling and disposal

due to its potential physiological effects. Adherence to proper disposal protocols is crucial to

prevent environmental contamination and ensure a safe laboratory environment.

Disposal Procedures
Disposal of Zoliprofen should be conducted in accordance with all applicable federal, state,

and local environmental regulations. The primary recommendation is to engage a licensed

professional waste disposal service.

Step-by-Step Disposal Guide:

Consult a Licensed Professional: The most critical step is to contact a certified hazardous

waste disposal company to manage the disposal of Zoliprofen. These professionals are

equipped to handle and transport chemical waste safely and in compliance with regulations.

Segregate Waste: Do not mix Zoliprofen waste with other laboratory waste streams unless

explicitly instructed to do so by the disposal company. It should be collected in a designated,

properly labeled, and sealed container.
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Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

name "Zoliprofen" and its CAS number (56355-17-0). The accumulation start date should

also be clearly marked.

Storage: Store the sealed waste container in a designated, secure area away from

incompatible materials. The storage area should be well-ventilated.

Documentation: Maintain a detailed record of the amount of Zoliprofen waste generated and

the date of disposal.

Contaminated Materials: Any materials that have come into contact with Zoliprofen, such as

personal protective equipment (PPE), weighing boats, or contaminated glassware, should be

treated as hazardous waste and disposed of in the same manner as the chemical itself.[1]

Quantitative Data
At present, specific quantitative limits for the disposal of Zoliprofen (e.g., concentration

thresholds for aqueous waste) are not publicly available. Disposal methods are determined by

the licensed waste disposal facility based on the material's characteristics and regulatory

requirements.

Parameter Value Source

CAS Number 56355-17-0 TargetMol Safety Data Sheet

Experimental Protocols
Detailed experimental protocols involving the synthesis or use of Zoliprofen are not publicly

available. For specific experimental methodologies, it is recommended to consult the direct

supplier or manufacturer of the compound.

Safe Handling and Disposal Workflow
The following diagram illustrates the key steps for the safe handling and disposal of Zoliprofen
in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of Zoliprofen.

This guide is intended to provide essential safety and logistical information. It is imperative that

all laboratory personnel handling Zoliprofen are thoroughly trained in chemical safety and

waste disposal procedures. Always refer to the specific Safety Data Sheet (SDS) provided by

the supplier for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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